Cas no 2172120-60-2 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxy-2-methylpropanoic acid
• CAS No: 2172120-60-2
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6097609
• PubChem ID: 165514431
• Update Time: 2025-06-14

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxy-2-methylpropanoic acid
• EN300-1501253
• 2172120-60-2
• 2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methoxy-2-methylpropanoic acid

• Inchi： 1S/C26H32N2O6/c1-4-17(13-23(29)28-26(2,16-33-3)24(30)31)14-27-25(32)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： MWEPCNDQBMYXON-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)CC(NC(C(=O)O)(C)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxy-2-methylpropanoic acid

Comprehensive Analysis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxy-2-methylpropanoic acid (CAS No. 2172120-60-2)

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxy-2-methylpropanoic acid, identified by its CAS No. 2172120-60-2, is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation chemistry. Its unique structural features, including the Fmoc-protected amino group and methoxy-methylpropanoic acid moiety, make it a valuable intermediate in the synthesis of bioactive peptides and drug delivery systems. Researchers are increasingly focusing on this compound due to its potential applications in targeted therapy and precision medicine, aligning with the growing demand for personalized healthcare solutions.

In recent years, the scientific community has shown heightened interest in Fmoc-based protecting groups, such as the one present in this compound, owing to their stability and ease of removal under mild conditions. The 2172120-60-2 derivative is particularly notable for its role in solid-phase peptide synthesis (SPPS), a technique revolutionizing the production of therapeutic peptides. With the rise of AI-driven drug discovery, this compound has also garnered attention as a candidate for machine learning-assisted molecular design, where its properties are analyzed to predict novel drug-like molecules.

The 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxy-2-methylpropanoic acid is also a subject of interest in green chemistry initiatives. Its synthesis often involves environmentally friendly solvents and catalytic methods, reducing the ecological footprint of peptide production. This aligns with the global push toward sustainable pharmaceuticals, a topic frequently searched by environmentally conscious researchers and industry professionals. Additionally, its compatibility with automated synthesis platforms makes it a preferred choice for high-throughput screening in biotech startups and academic labs.

Another critical aspect of CAS No. 2172120-60-2 is its potential in glycopeptide engineering. The methoxy-methylpropanoic acid segment can be modified to introduce carbohydrate motifs, enabling the development of glycosylated therapeutics with enhanced bioavailability. This is particularly relevant given the increasing popularity of glycobiology in treating metabolic disorders and infectious diseases. Searches for "peptide-based vaccines" and "glycoengineering techniques" often highlight the importance of such advanced intermediates.

From a commercial perspective, the demand for 2172120-60-2 is driven by its versatility in prodrug design. Its hydrolyzable ester groups and sterically hindered amino acids make it ideal for creating controlled-release formulations, a hot topic in pharmacokinetic optimization. Companies specializing in custom peptide synthesis frequently list this compound in their catalogs, catering to clients exploring next-generation biologics. Furthermore, its mention in patents related to anticancer peptides underscores its translational potential.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methoxy-2-methylpropanoic acid (CAS No. 2172120-60-2) represents a nexus of innovation in medicinal chemistry and biotechnology. Its applications span from SPPS to sustainable drug development, resonating with contemporary scientific trends and search queries like "Fmoc peptide applications" and "green peptide synthesis". As research progresses, this compound is poised to play a pivotal role in advancing therapeutic peptide technologies.